ethyl(2-iodoethyl)methylamine hydroiodide
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Overview
Description
Ethyl(2-iodoethyl)methylamine hydroiodide (EIEMH) is an organic compound of iodine and methylamine with a molecular formula of C4H10IN. It is a colorless, crystalline solid with a melting point of 122-123°C. EIEMH has a wide range of applications in organic synthesis and is used as a reagent in a variety of reactions. In addition, it is used as a catalyst in the production of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
The mechanism of action of ethyl(2-iodoethyl)methylamine hydroiodide is based on its ability to form covalent bonds with organic molecules. The reaction between ethyl iodide and methylamine produces a carbenium ion, which can then react with other molecules to form covalent bonds. This allows ethyl(2-iodoethyl)methylamine hydroiodide to act as a catalyst in the production of various organic compounds.
Biochemical and Physiological Effects
ethyl(2-iodoethyl)methylamine hydroiodide has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, and has been used as an antimicrobial agent. In addition, it has been used to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of these drugs. It has also been used to study the effect of various drugs on the metabolism of cells.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl(2-iodoethyl)methylamine hydroiodide in laboratory experiments is its ability to form covalent bonds with organic molecules. This allows it to act as a catalyst in the production of various organic compounds. In addition, it is a relatively inexpensive reagent and is easy to obtain. The main limitation of using ethyl(2-iodoethyl)methylamine hydroiodide in laboratory experiments is its toxicity, as it is an iodine-containing compound. It should be handled with care and used in a well-ventilated area.
Future Directions
The future of ethyl(2-iodoethyl)methylamine hydroiodide is wide open. It has a wide range of applications in organic synthesis and is used as a reagent in a variety of reactions. In addition, it is used as a catalyst in the production of pharmaceuticals, dyes, and other organic compounds. It is also used to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of these drugs. Furthermore, it is used in the synthesis of various organic compounds, such as polymers, and in the production of nanomaterials. Finally, ethyl(2-iodoethyl)methylamine hydroiodide can be used to study the effect of various drugs on the metabolism of cells, as well as to study the structure and function of proteins.
Synthesis Methods
Ethyl(2-iodoethyl)methylamine hydroiodide is synthesized through a reaction between ethyl iodide and methylamine. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, and at a temperature of 70-80°C. The reaction is conducted in a two-phase system, with the ethyl iodide being the organic phase and the methylamine being the aqueous phase. The reaction proceeds through a nucleophilic substitution reaction, and the product is then isolated by distillation.
Scientific Research Applications
Ethyl(2-iodoethyl)methylamine hydroiodide is used in a variety of scientific research applications. It is used as a reagent in organic synthesis and as a catalyst in the production of pharmaceuticals, dyes, and other organic compounds. In addition, it is used to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of these drugs. It is also used in the synthesis of various organic compounds, such as polymers, and in the production of nanomaterials.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl(2-iodoethyl)methylamine hydroiodide involves the reaction of ethylamine, methylamine, and 1,2-diiodoethane in the presence of hydroiodic acid.", "Starting Materials": [ "Ethylamine", "Methylamine", "1,2-diiodoethane", "Hydroiodic acid" ], "Reaction": [ "1. Ethylamine and methylamine are mixed together in a reaction flask.", "2. 1,2-diiodoethane is added dropwise to the reaction mixture while stirring.", "3. The reaction mixture is heated to reflux for several hours.", "4. Hydroiodic acid is added dropwise to the reaction mixture to form the hydroiodide salt of the product.", "5. The product is isolated by filtration and washed with cold ethanol.", "6. The product is dried under vacuum to yield ethyl(2-iodoethyl)methylamine hydroiodide." ] } | |
CAS RN |
2731006-76-9 |
Molecular Formula |
C5H13I2N |
Molecular Weight |
341 |
Purity |
95 |
Origin of Product |
United States |
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